Cas no 10208-67-0 (3,7,11-Trimethyldodeca-1,10-diene-3,7-diol)

• Product name: 3,7,11-Trimethyldodeca-1,10-diene-3,7-diol
• CAS No: 10208-67-0
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 185666

3,7,11-Trimethyldodeca-1,10-diene-3,7-diol Chemical and Physical Properties

Names and Identifiers

• 1,10-Dodecadiene-3,7-diol,3,7,11-trimethyl- (8CI,9CI)
• Caparrapidiol(7CI)
• 3,7,11-Trimethyl-1,10-dodecadiene-3,7-diol
• Caparrapidiol
• 3,7,11-Trimethyldodeca-1,10-diene-3,7-diol

• Inchi： 1S/C15H28O2/c1-6-14(4,16)11-8-12-15(5,17)10-7-9-13(2)3/h6,9,16-17H,1,7-8,10-12H2,2-5H3
• InChI Key： WNMPAKAQHSXIKK-UHFFFAOYSA-N
• SMILES： OC(C)(CC/C=C(\C)/C)CCCC(C=C)(C)O

Computed Properties

• Exact Mass: 240.209
• Monoisotopic Mass: 240.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.287

Related Categories

• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids